Cas no 2411273-90-8 (N-(4-methoxy-3,5-dimethylpyridin-2-yl)methyl-N-methylbut-2-ynamide)

• Product Name: N-(4-methoxy-3,5-dimethylpyridin-2-yl)methyl-N-methylbut-2-ynamide
• CAS No: 2411273-90-8
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 5453179
• PubChem ID: 146083620
• Update Time: 2025-10-29

N-(4-methoxy-3,5-dimethylpyridin-2-yl)methyl-N-methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl]-N-methyl-2-butynamide
• EN300-26581990
• Z2013361207
• N-[(4-Methoxy-3,5-dimethylpyridin-2-yl)methyl]-N-methylbut-2-ynamide
• 2411273-90-8
• N-(4-methoxy-3,5-dimethylpyridin-2-yl)methyl-N-methylbut-2-ynamide

• Inchi： 1S/C14H18N2O2/c1-6-7-13(17)16(4)9-12-11(3)14(18-5)10(2)8-15-12/h8H,9H2,1-5H3
• InChI Key： FMZYFYMKEFYLPS-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CN=C(CN(C(C#CC)=O)C)C=1C

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 373.9±52.0 °C(Predicted)
• pka: 6.32±0.40(Predicted)

Additional information on N-(4-methoxy-3,5-dimethylpyridin-2-yl)methyl-N-methylbut-2-ynamide

Professional Introduction to N-(4-methoxy-3,5-dimethylpyridin-2-yl)methyl-N-methylbut-2-ynamide (CAS No. 2411273-90-8)

N-(4-methoxy-3,5-dimethylpyridin-2-yl)methyl-N-methylbut-2-ynamide is a specialized organic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 2411273-90-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The presence of functional groups such as the ynamide moiety and the dimethylpyridine ring system contributes to its complex reactivity and potential therapeutic applications.

The compound's structure is characterized by a pyridine core substituted with methoxy and dimethyl groups, which enhances its solubility and bioavailability. The ynamide functional group, specifically, is known for its versatility in drug design due to its ability to form stable bonds with biological targets. This feature has made N-(4-methoxy-3,5-dimethylpyridin-2-yl)methyl-N-methylbut-2-ynamide a valuable candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyridine derivatives. The dimethylpyridine ring system, in particular, has been shown to interact with various enzymes and receptors, leading to potential applications in treating a range of diseases. Studies have indicated that compounds with similar structures may possess anti-inflammatory, antimicrobial, and even anticancer properties. The methoxy group further modulates the compound's pharmacokinetic profile, enhancing its metabolic stability and reducing potential side effects.

Current research in the field of medicinal chemistry has focused on optimizing the scaffold of N-(4-methoxy-3,5-dimethylpyridin-2-yl)methyl-N-methylbut-2-ynamide to improve its efficacy and selectivity. By leveraging computational modeling and high-throughput screening techniques, scientists have been able to identify key structural features that enhance binding affinity to target proteins. These efforts have led to the development of more potent analogs with improved pharmacological profiles.

The ynamide group in N-(4-methoxy-3,5-dimethylpyridin-2-yl)methyl-N-methylbut-2-ynamide also plays a crucial role in its reactivity. Ynamides are known for their ability to participate in various chemical transformations, including cycloaddition reactions, which are valuable for constructing complex molecular architectures. This reactivity has been exploited in synthetic chemistry to develop novel drug candidates with tailored properties. Additionally, the ynamide moiety can be modified post-synthetically, allowing for further customization of the compound's biological activity.

One of the most exciting aspects of N-(4-methoxy-3,5-dimethylpyridin-2-yl)methyl-N-methylbut-2-ynamide is its potential application in modulating enzyme activity. Enzymes are critical targets for many therapeutic interventions, and compounds that can selectively inhibit or activate these enzymes hold great promise for treating diseases such as diabetes, cancer, and neurodegenerative disorders. Preliminary studies have suggested that this compound may interact with specific enzymes involved in metabolic pathways, potentially leading to new treatment strategies.

The synthesis of N-(4-methoxy-3,5-dimethylpyridin-2-yl)methyl-N-methylbut-2-ynamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to streamline the process. These methods not only improve efficiency but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices.

As research continues to uncover the potential of N-(4-methoxy-3,5-dimethylpyridin-2-yl)methyl-N-methylbut-2-ynamide, it is likely that new applications will emerge. The compound's unique structural features make it a versatile tool for drug discovery and development. By combining traditional organic synthesis with modern computational methods, scientists are paving the way for innovative therapies that address unmet medical needs.

In conclusion, N-(4-methoxy-3,5-dimethylpyridin-2-yl)methyl-N-methylbut-2-ynamide (CAS No. 2411273-90-8) represents a significant advancement in pharmaceutical research. Its promising biological activities and synthetic versatility position it as a key candidate for further development into novel therapeutic agents. As our understanding of its pharmacological properties continues to grow, so too will its potential impact on medicine and healthcare.